Ultrasonic–biogenic synthesis of silver on anodized aluminum with superior antibacterial properties†
Materials Advances Pub Date: 2023-10-19 DOI: 10.1039/D3MA00366C
Abstract
The design and fabrication of high-touch surfaces with antibacterial properties can reduce microbial burden and subsequent nosocomial infections in a hygiene critical environment. In the present study, biogenic silver nanoparticles (biogenic Ag-NPs) have been synthesized and deposited in situ on an anodized aluminum oxide surface using an ultrasound-assisted onion extract synthesis process. Morphological features and chemical composition have been characterized using scanning electron microscopy (SEM), energy dispersive X-ray spectroscopy (EDS), X-ray diffraction (XRD) spectroscopy, UV-Vis absorption spectroscopy and attenuated total reflection-Fourier transform infrared (ATR-FTIR) spectroscopy. The biogenic Ag-NP-coated anodized aluminum exhibited 100% E. coli bacteria inactivation under 60 minutes of contact.
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Journal Nameļ¼Materials Advances
Research Products
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CAS no.: 156289-80-4
